Cas no 866871-84-3 (N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866871-84-3
• MF: C₁₈H₁₇ClN₄O₂
• MW: 356.80618262291
• CID: 5884492
• PubChem ID: 2150261
• Update Time: 2025-05-22

N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)triazole-4-carboxamide
• ZINC02713192
• 866871-84-3
• N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(p-tolyl)-1H-1,2,3-triazole-4-carboxamide
• F1607-0269
• N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• AKOS001884366

• Inchi： 1S/C18H17ClN4O2/c1-11-4-7-14(8-5-11)23-12(2)17(21-22-23)18(24)20-13-6-9-16(25-3)15(19)10-13/h4-10H,1-3H3,(H,20,24)
• InChI Key： QDYJSTHZLDIPLJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(C)=C(C(NC2=CC=C(OC)C(Cl)=C2)=O)N=N1

Computed Properties

• Exact Mass: 356.1040035g/mol
• Monoisotopic Mass: 356.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 866871-84-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole-based carboxamide derivative exhibits unique structural features, making it a valuable candidate for various applications. The compound's molecular formula is C₁₈H₁₇ClN₄O₂, and its molecular weight is approximately 356.81 g/mol.

The chemical structure of N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide includes a 1,2,3-triazole ring core, which is known for its stability and versatility in medicinal chemistry. The presence of a chloro-methoxyphenyl group and a methylphenyl substituent enhances its potential for interaction with biological targets. Researchers are particularly interested in its pharmacological properties, as triazole derivatives are often explored for their antimicrobial, antifungal, and anti-inflammatory activities.

In recent years, the demand for triazole-based compounds has surged due to their role in drug discovery and development. N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is no exception, with studies highlighting its potential as a lead compound for novel therapeutics. Its mechanism of action is believed to involve inhibition of key enzymes or receptors, though further research is needed to fully elucidate its biological effects.

The synthesis of N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide typically involves multi-step organic reactions, including cyclization and carboxamide formation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. The compound's solubility and stability under various conditions are also critical factors for its practical applications.

Beyond pharmaceuticals, N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has potential uses in agrochemicals. Its structural motifs align with those of known pesticides and herbicides, suggesting possible efficacy in crop protection. However, environmental and regulatory considerations must be addressed before widespread adoption.

The market trends for triazole derivatives indicate growing interest from both academic and industrial sectors. With the rise of precision medicine and sustainable agriculture, compounds like N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide are poised to play a pivotal role. Researchers are also exploring its structure-activity relationships to optimize its properties for specific applications.

For those seeking high-purity N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, reputable suppliers offer custom synthesis and analytical services. Quality control measures, including mass spectrometry and elemental analysis, ensure compliance with industry standards. As research progresses, this compound may emerge as a key player in innovative drug formulations and green chemistry initiatives.

In summary, N-(3-chloro-4-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 866871-84-3) represents a promising area of study in modern chemistry. Its versatile applications, coupled with ongoing advancements in synthetic methodologies, underscore its significance in scientific and industrial contexts. Stay updated on the latest developments to leverage its full potential.